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Compound of Interest

Compound Name: 3-Fluoropyridine-2-carbaldehyde

Cat. No.: B156136 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Fluoropyridine-2-carbaldehyde, a key intermediate in pharmaceutical synthesis. The

information is intended to support researchers and professionals in drug discovery and

development by providing essential data for handling, characterization, and process

optimization.

Core Physical Properties
3-Fluoropyridine-2-carbaldehyde (CAS No: 31224-43-8) is a fluorinated pyridine derivative

with the molecular formula C₆H₄FNO and a molecular weight of 125.10 g/mol .[1][2] It is

recognized for its role as a critical building block in the synthesis of novel therapeutic agents,

particularly in the development of anti-tumor and antibacterial drugs.[3][4]

Below is a summary of its key physical properties.
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Property Value Source

Molecular Formula C₆H₄FNO [1]

Molecular Weight 125.10 g/mol [1]

Physical State Solid [1]

Appearance Off-white [1]

Melting Point 51 - 54 °C (123.8 - 129.2 °F) [1]

Boiling Point No information available [1]

Density No information available

Solubility in Water Slightly soluble [5]

Experimental Protocols
While specific experimental protocols for the determination of all physical properties of 3-
Fluoropyridine-2-carbaldehyde are not readily available in the literature, standard laboratory

procedures for organic compounds can be applied. Below is a representative protocol for the

determination of a boiling point for an aromatic aldehyde, which can be adapted for 3-
Fluoropyridine-2-carbaldehyde should it be in liquid form under different conditions or for

related liquid derivatives.

Experimental Protocol: Determination of Boiling Point (Micro-method)

This method is suitable for determining the boiling point of a small sample of a liquid organic

compound.

Materials:

Sample of the aromatic aldehyde

Capillary tube (sealed at one end)

Thermometer

Small test tube or fusion tube
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Heating apparatus (e.g., oil bath or melting point apparatus with a heating block)

Rubber band or wire for attaching the test tube to the thermometer

Procedure:

Sample Preparation: Add a few drops of the liquid sample into the small test tube, enough to

cover the bulb of the thermometer.

Capillary Tube Insertion: Place the capillary tube into the test tube with the open end

downwards.

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb.

Heating: Immerse the thermometer and the attached test tube in the heating bath.

Observation: Heat the apparatus slowly. A stream of bubbles will emerge from the open end

of the capillary tube as the liquid is heated.

Boiling Point Determination: Continue heating until a rapid and continuous stream of bubbles

is observed. Stop heating and allow the apparatus to cool slowly. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube.

Record: Record the temperature. For high accuracy, the determination should be repeated.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physical and structural

characterization of a synthesized chemical compound like 3-Fluoropyridine-2-carbaldehyde.
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Caption: Workflow for the Characterization of a Chemical Compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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